Cas no 59128-86-8 (6-chloropurine riboside-5'-diphosphate sodium salt)

• Product Name: 6-chloropurine riboside-5'-diphosphate sodium salt
• CAS No: 59128-86-8
• MF: C₁₀H₁₀ClN₄Na₃O₁₀P₂
• MW: 512.577035427094
• CID: 949710
• PubChem ID: 155887046
• Update Time: 2025-04-19

6-chloropurine riboside-5'-diphosphate sodium salt Chemical and Physical Properties

Names and Identifiers

• 6-chloropurine riboside-5'-diphosphate sodium salt
• 6- CHLOROPURINE RIBOSIDE- 5'- O- DIPHOSPHATE ( 6-CL-PUDP )
• 6-CL-PUDP SODIUM SALT
• 59128-86-8

• Inchi： 1S/C10H13ClN4O10P2.3Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,18,19,20);;;/q;3*+1/p-3
• InChI Key： OYZDIYJSPCPFFP-UHFFFAOYSA-K
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)C1C(C(C(COP(=O)([O-])OP(=O)([O-])[O-])O1)O)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 511.92500
• Monoisotopic Mass: 445.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.3
• Topological Polar Surface Area: 207A^2

Experimental Properties

• Density: 2.43±0.1 g/cm3(Predicted)
• Boiling Point: 824.4±75.0 °C(Predicted)
• PSA: 234.69000
• LogP: 0.63980